Cas no 26550-55-0 ((S)-(+)-1-Methoxy-2-propanol)

• Product Name: (S)-(+)-1-Methoxy-2-propanol
• CAS No: 26550-55-0
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• MDL: MFCD01632588
• CID: 52966
• PubChem ID: 6993459
• Update Time: 2025-06-26

(S)-(+)-1-Methoxy-2-propanol Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-1-Methoxy-2-propanol
• (S)-(+)-1-Methoxy-2-propanol
• (S)-1-Methoxy-2-propanol
• (2S)-1-methoxy-2-propanol
• (2S)-1-methoxy-propan-2-ol
• (R)-(-)-1-methoxy-2-propanol
• (S)-(+)-3-methoxy-2-propanol
• (S)-(+)-methoxy-2-propanol
• L-1-methoxy-propan-2-ol
• (S)-(+)-Propylene Glycol 1-Monomethyl Ether
• 2-Propanol,1-methoxy-, (S)-
• 2-Propanol, 1-methoxy-, L- (8CI)
• (+)-1-Methoxy-2-propanol
• (2S)-1-Methoxypropan-2-ol
• L-(+)-1-Methoxy-2-propanol
• S-1-Methoxy-2-propanol
• (S)-1-METHOXYPROPAN-2-OL
• 2-Propanol, 1-methoxy-, (2S)-
• PubChem6715
• (S)-1-methoxy-propan-2-ol
• ARXJGSRGQADJSQ-BYPYZUCNSA-N
• ST2408232
• AB0023844
• W4988
• M2408
• CS-0031378
• MFCD01632588
• A801788
• J-502371
• AKOS015851505
• A818504
• (S)-(+)-Propylene glycol 1-methyl ether
• (S)-(+)-1-Methoxy-2-propanol, >=98.5% (sum of enantiomers)
• 26550-55-0
• DTXSID80426360
• EN300-91268
• GS-4507

• MDL： MFCD01632588
• Inchi： 1S/C4H10O2/c1-4(5)3-6-2/h4-5H,3H2,1-2H3/t4-/m0/s1
• InChI Key： ARXJGSRGQADJSQ-BYPYZUCNSA-N
• SMILES： O(C)C[C@H](C)O

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not available
• Density: 0.921 g/mL at 20 °C(lit.)
• Melting Point: -84.2°C (estimate)
• Boiling Point: 118-119 ºC
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: n20/D 1.403
• PSA: 29.46000
• LogP: 0.01360
• Solubility: Not available
• Specific Rotation: 20 º (c=10, CHCl3)
• Optical Activity: [α]20/D +22±2°, c = 10% in chloroform

(S)-(+)-1-Methoxy-2-propanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H316-H320-H336
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3092
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S24; S43; S7/8
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10
• Safety Term：S24
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (S)-(+)-1-Methoxy-2-propanol

Chemical Profile of (S)-(+)-1-Methoxy-2-propanol (CAS No. 26550-55-0)

(S)-(+)-1-Methoxy-2-propanol, identified by its Chemical Abstracts Service (CAS) number 26550-55-0, is a chiral alcohol with significant applications in the field of pharmaceuticals, flavoring agents, and chemical synthesis. This compound, also known as isopropyl methanoate or 1-methoxyisopropanol, is a crucial intermediate in the production of various fine chemicals and pharmaceuticals. Its unique stereochemistry and chemical properties make it a valuable building block in organic synthesis.

The stereochemistry of (S)-(+)-1-Methoxy-2-propanol is particularly noteworthy, as the (S)-configuration imparts distinct chemical reactivity compared to its enantiomer. This chirality is essential in pharmaceutical applications where the biological activity of a drug can be highly dependent on its stereochemical configuration. The compound's ability to act as a chiral auxiliary or ligand in asymmetric synthesis has been extensively studied and utilized in the development of enantioselective catalysts.

In recent years, research on (S)-(+)-1-Methoxy-2-propanol has focused on its role in the synthesis of active pharmaceutical ingredients (APIs). For instance, it has been employed in the preparation of beta-blockers, which are widely used to treat cardiovascular diseases. The compound's ability to facilitate enantioselective reactions has made it a preferred choice for synthesizing optically active compounds that exhibit high therapeutic efficacy and low toxicity.

Moreover, the applications of (S)-(+)-1-Methoxy-2-propanol extend beyond pharmaceuticals. It is used as a flavoring agent in the food industry due to its pleasant aroma and taste profile. Additionally, its solvent properties make it suitable for use in various industrial processes, including cleaning agents and coatings. The compound's versatility underscores its importance in both academic research and industrial applications.

The synthesis of (S)-(+)-1-Methoxy-2-propanol typically involves catalytic hydrogenation or fermentation processes that yield high enantiomeric purity. Advances in biocatalysis have enabled more sustainable production methods, reducing reliance on traditional chemical synthesis. These innovations align with global efforts to minimize environmental impact while maintaining high-quality chemical outputs.

Recent studies have also explored the potential of (S)-(+)-1-Methoxy-2-propanol in green chemistry initiatives. Its use as a renewable feedstock in biorefineries has been investigated, with promising results suggesting its viability as a sustainable alternative to petrochemical-derived solvents. Such findings are particularly relevant in the context of increasing regulatory pressures on chemical manufacturing processes.

The compound's role in drug discovery continues to evolve with advancements in medicinal chemistry. Researchers are investigating its utility in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. The ability of (S)-(+)-1-Methoxy-2-propanol to serve as a precursor for complex molecular architectures makes it an indispensable tool in synthetic organic chemistry.

In conclusion, (S)-(+)-1-Methoxy-2-propanol (CAS No. 26550-55-0) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties and stereochemical configuration make it a critical intermediate in pharmaceutical synthesis, flavoring agents, and industrial processes. As research continues to uncover new uses and sustainable production methods for this compound, its significance in both academic and industrial settings is likely to grow further.